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Cat. No.: B1617328 Get Quote

Technical Support Center: Divinylacetylene
(DVA) Storage and Safety
Welcome to the Technical Support Center for Divinylacetylene (DVA). This resource is

intended for researchers, scientists, and drug development professionals to ensure the safe

handling and storage of DVA, a highly reactive compound prone to spontaneous polymerization

and peroxide formation.

Frequently Asked Questions (FAQs)
Q1: What is Divinylacetylene (DVA) and why does it require special storage conditions?

Divinylacetylene (DVA) is a highly unsaturated hydrocarbon that is extremely reactive. Its

structure, containing two vinyl groups and a carbon-carbon triple bond, makes it susceptible to

rapid, spontaneous polymerization. This polymerization can be violent and explosive, especially

if initiated by peroxides, heat, or light. DVA is also classified as a severe peroxide former,

meaning it can form explosive peroxide crystals, even without concentration.[1][2][3][4][5]

Q2: What are the primary hazards associated with storing DVA?

The main hazards are:

Spontaneous Polymerization: DVA can polymerize unexpectedly and uncontrollably, leading

to a rapid increase in temperature and pressure inside the storage container, which can
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result in an explosion.[2]

Peroxide Formation: DVA reacts with oxygen to form shock-sensitive and explosive peroxide

crystals.[2][3][4][5][6] The presence of these peroxides can also initiate violent

polymerization.

Explosion Risk: Due to the combined risk of peroxide formation and spontaneous

polymerization, DVA poses a significant explosion hazard if not stored and handled correctly.

Q3: What are the recommended storage conditions for DVA?

To minimize the risks of polymerization and peroxide formation, DVA should be stored under

the following conditions:

Temperature: 2-8 °C.[7]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent contact

with oxygen.

Light: Keep in a dark place, as light can initiate polymerization.[2][6]

Container: Use a tightly sealed, air-impermeable, light-resistant container.[7]

Location: Store in a well-ventilated, designated area for flammable and reactive chemicals,

away from heat and ignition sources.[7]

Q4: How often should I test DVA for peroxides?

Regular testing for peroxides is critical. For opened containers of DVA, it is recommended to

test for peroxides every 3 months.[3][4] All test results, including the date of testing, should be

clearly marked on the container.[5]

Q5: What are polymerization inhibitors and are they used with DVA?

Polymerization inhibitors are chemical compounds added to monomers to prevent their self-

polymerization.[8] They work by scavenging free radicals, which are the initiators of the

polymerization chain reaction. Common inhibitors for unsaturated monomers include phenolic

compounds like 4-tert-butylcatechol (TBC) and hydroquinone (HQ). While specific data for DVA
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is limited, these types of inhibitors are used for similar monomers like butadiene.[9] The

effectiveness of many common inhibitors is dependent on the presence of a small amount of

oxygen.[10][11]

Troubleshooting Guide
Issue Possible Cause(s) Recommended Action(s)

Visual changes in DVA (e.g.,

cloudiness, discoloration,

crystal formation, liquid

stratification).

Peroxide formation or onset of

polymerization.[2]

DO NOT MOVE OR OPEN

THE CONTAINER. The

material may be shock-

sensitive. Immediately contact

your institution's Environmental

Health & Safety (EHS)

department for emergency

disposal. Cordon off the area

and alert others.

The container cap is stuck or

rusted.

Potential for friction to

detonate shock-sensitive

peroxides that may have

formed on the threads.

DO NOT ATTEMPT TO

FORCE THE CAP OPEN.

Treat as a high-risk situation.

Contact EHS for immediate

assistance and disposal.

Peroxide test is positive (above

100 ppm).

Depletion of inhibitor or

prolonged exposure to air.

Do not use the DVA. Contact

EHS for guidance on safe

disposal. Do not attempt to

distill DVA with high peroxide

levels as this will concentrate

the peroxides to dangerous

levels.

DVA is past its recommended

shelf life (e.g., >3 months after

opening).

Increased risk of peroxide

formation and inhibitor

depletion.

Test for peroxides. If the test is

negative and the material

appears clear, it may be used

with caution, but it is best

practice to dispose of it. If the

test is positive, proceed with

disposal through EHS.
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Data Presentation
Due to the high reactivity and hazards of Divinylacetylene, publicly available quantitative data

on its polymerization kinetics and the specific effectiveness of inhibitors is scarce. The following

tables are illustrative and based on general principles of polymerization for similar highly

unsaturated monomers. These are not experimental values for DVA and should be used for

conceptual understanding only.

Table 1: Illustrative Temperature Effect on Polymerization Rate

Temperature (°C)
Relative Polymerization
Rate (Hypothetical)

Remarks

4 Very Low

Recommended storage

temperature to minimize

polymerization.

25 (Room Temp) Low to Moderate

Risk of polymerization

increases significantly

compared to refrigerated

storage.

40 High
Significant risk of rapid,

uncontrolled polymerization.

>60 Very High / Runaway
Extreme danger of thermal

runaway and explosion.

Table 2: Illustrative Inhibitor Effectiveness

Inhibitor (Hypothetical) Concentration (ppm)
Estimated Shelf Life at 4°C
(Hypothetical)

4-tert-butylcatechol (TBC) 100 3-6 months

Hydroquinone (HQ) 200 3-6 months

Phenothiazine (PTZ) 50 6-12 months
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Note: The effectiveness and required concentration of inhibitors can vary greatly depending on

the specific monomer, storage conditions, and presence of contaminants.

Experimental Protocols
Protocol 1: Peroxide Testing using Commercial Test Strips

This is the recommended method for routine testing due to its simplicity and safety.

Materials:

Commercial peroxide test strips (e.g., EMQuant® Peroxide Test Strips, 0-100 ppm range)

Personal Protective Equipment (PPE): Safety glasses, lab coat, chemical-resistant gloves.

Procedure:

Work in a well-ventilated fume hood.

Carefully open the container of DVA.

Dip the test strip into the DVA for the time specified by the manufacturer's instructions.

Remove the strip and wait for the specified time for the color to develop.

Compare the color of the strip to the color chart provided with the test strips to determine the

peroxide concentration in parts per million (ppm).

If the peroxide concentration is at or above the action limit set by your institution (typically

100 ppm), do not use the DVA and arrange for its disposal through EHS.

Record the date and the test result on the container label.

Securely close the DVA container.

Protocol 2: Potassium Iodide (KI) Test for Peroxides

This method provides a qualitative indication of the presence of peroxides.
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Materials:

Potassium iodide (KI)

Glacial acetic acid

Test tube or small vial

PPE: Safety glasses, lab coat, chemical-resistant gloves.

Procedure:

In a fume hood, add 1 mL of the DVA sample to a test tube.

In a separate container, prepare a fresh solution by dissolving approximately 100 mg of

potassium iodide in 1 mL of glacial acetic acid.

Add the KI/acetic acid solution to the DVA sample.

Gently swirl the mixture.

A yellow to brown color indicates the presence of peroxides. A pale yellow color suggests a

low concentration, while a dark brown color indicates a high and hazardous concentration.

If any color change is observed, the DVA should be considered unsafe for use and

distillation, and you should contact EHS for disposal.

Visualizations
Diagram 1: Spontaneous Polymerization of Divinylacetylene
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Caption: The process of spontaneous polymerization of DVA.

Diagram 2: Inhibition of Polymerization
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Caption: How inhibitors terminate the polymerization chain reaction.

Diagram 3: DVA Storage Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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